Cas no 129939-36-2 (D-Alanine, 3,3,3-trifluoro-)

• Product Name: D-Alanine, 3,3,3-trifluoro-
• CAS No: 129939-36-2
• MF: C₃H₄F₃NO₂
• MW: 143.064571380615
• MDL: MFCD19207333
• CID: 1225249
• PubChem ID: 87123
• Update Time: 2025-04-20

D-Alanine, 3,3,3-trifluoro- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, 3,3,3-trifluoro-
• TRIFLUOROALANINE
• DB03794
• CS-0375935
• NS00068903
• 129939-36-2
• (S)-2-amino-3,3,3-trifluoropropanoicacid
• 3,3,3-trifluoro-d-alanine
• E89325
• DS-018177
• (S)-2-amino-3,3,3-trifluoropropanoic acid
• SCHEMBL13244968

• MDL： MFCD19207333
• Inchi： 1S/C3H4F3NO2/c4-3(5,6)1(7)2(8)9/h1H,7H2,(H,8,9)/t1-/m0/s1
• InChI Key： HMJQKIDUCWWIBW-SFOWXEAESA-N
• SMILES： FC([C@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 143.01941286g/mol
• Monoisotopic Mass: 143.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives